(3R,4R)-1-(12-aminododecyl)-2-(hydroxymethyl)piperidine-3,4,5-triol
Overview
Description
N-(12-Aminododecyl)deoxynojirimycin is used in the preparation of imino-alditols as glycosidase inhibitors.
Scientific Research Applications
Synthesis and Chemical Properties
This compound is related to a class of compounds known for their versatile applications in the synthesis of complex molecules. Research has shown that homochiral piperidines with a quaternary carbon branch at the C-2 position of the piperidine ring can be synthesized from carbohydrate lactones. These methodologies provide access to branched iminosugars and related compounds. For instance, a study by Simone et al. (2012) demonstrated the efficient synthesis of trihydroxypiperidine and trihydroxynipecotic acid derivatives from D-ribose, highlighting the compound's significance in synthetic chemistry (Simone, Soengas, Jenkinson, Evinson, Nash, & Fleet, 2012).
Biological Activity
Compounds structurally related to "(3R,4R)-1-(12-aminododecyl)-2-(hydroxymethyl)piperidine-3,4,5-triol" have been investigated for their biological activities, including glycosidase inhibition and immunomodulatory effects. For instance, Markad et al. (2014) reported on the synthesis and biological evaluation of γ-hydroxyethyl substituted piperidine iminosugars and their N-alkyl derivatives, starting from D-glucose. These compounds showed selective inhibition against glycosidase enzymes and demonstrated immunomodulatory activity, suggesting potential applications in treating diseases related to enzyme dysfunction and immune response (Markad, Sonawane, Ghosh, Chopade, Kumbhar, Louat, Herman, Waer, Herdewijn, & Dhavale, 2014).
Spectroscopic Characterization
The structural and spectroscopic characterization of related compounds provides insights into their chemical behavior and potential applications. Paulraj and Muthu (2013) conducted a detailed study on the spectroscopic properties (FTIR, FT-Raman, UV-Vis) and potential energy surface of a hydroxymethyl piperidine triol, contributing to the understanding of such compounds' physical and chemical properties (Paulraj & Muthu, 2013).
Properties
IUPAC Name |
(3R,4R)-1-(12-aminododecyl)-2-(hydroxymethyl)piperidine-3,4,5-triol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H38N2O4/c19-11-9-7-5-3-1-2-4-6-8-10-12-20-13-16(22)18(24)17(23)15(20)14-21/h15-18,21-24H,1-14,19H2/t15?,16?,17-,18-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUKDCKJRAWVROB-OPQOLIRYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C(N1CCCCCCCCCCCCN)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C([C@H]([C@@H](C(N1CCCCCCCCCCCCN)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H38N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40675579 | |
Record name | (3R,4R)-1-(12-Aminododecyl)-2-(hydroxymethyl)piperidine-3,4,5-triol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40675579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885484-41-3 | |
Record name | (3R,4R)-1-(12-Aminododecyl)-2-(hydroxymethyl)piperidine-3,4,5-triol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40675579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.